Cas no 1806858-50-3 (Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate
• CAS No: 1806858-50-3
• MF: C₁₁H₁₂F₂INO₂
• MW: 355.119762420654
• CID: 4893709
• Update Time: 2025-07-18

Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate

• Inchi： 1S/C11H12F2INO2/c1-3-17-9(16)5-8-10(11(12)13)7(14)4-6(2)15-8/h4,11H,3,5H2,1-2H3
• InChI Key： KNEUGIPGGUYHGW-UHFFFAOYSA-N
• SMILES： IC1C=C(C)N=C(CC(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate

Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate (CAS No. 1806858-50-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate, identified by its CAS number 1806858-50-3, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its versatile applications in the development of novel therapeutic agents. The presence of both difluoromethyl and iodo substituents makes it a particularly attractive building block for medicinal chemists seeking to enhance the pharmacological properties of their synthetic targets.

The difluoromethyl group is renowned for its ability to improve metabolic stability and binding affinity, while the iodo moiety provides a convenient handle for further functionalization via cross-coupling reactions. These attributes have positioned Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate as a cornerstone in the synthesis of small molecule drugs targeting various diseases, including oncology and central nervous system disorders.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their demonstrated efficacy in modulating biological pathways. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic profiles, such as increased bioavailability and extended half-life. Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate exemplifies this trend, as it serves as a precursor for numerous fluorinated derivatives with enhanced therapeutic potential.

The compound's structural framework also makes it an excellent candidate for exploring novel synthetic methodologies. Researchers have leveraged its reactivity to develop innovative approaches for constructing complex heterocyclic scaffolds. For instance, palladium-catalyzed cross-coupling reactions with this intermediate have enabled the efficient assembly of intricate pyridine-based motifs, which are prevalent in many bioactive molecules. Such advancements underscore the importance of Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate in driving forward the frontiers of organic synthesis.

In the context of drug discovery, Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate has been employed in the development of kinase inhibitors, which play a pivotal role in cancer therapy. The ability to introduce fluorinated groups at specific positions within these inhibitors has been shown to enhance their selectivity and potency against target enzymes. This has opened up new avenues for designing next-generation anticancer agents with improved efficacy and reduced side effects.

The compound's versatility extends beyond oncology; it has also been utilized in the synthesis of compounds targeting neurological disorders. Recent studies have highlighted its role in generating novel ligands for G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes. By modifying the substituents on Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate, researchers have been able to fine-tune the binding properties of these ligands, leading to more selective and potent therapeutic candidates.

The use of Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate in synthetic chemistry is not without challenges. The handling of halogenated compounds requires careful consideration due to their potential reactivity and sensitivity to environmental conditions. However, advancements in synthetic techniques and purification methods have mitigated many of these concerns, making it a reliable tool for medicinal chemists worldwide.

The growing interest in fluorinated pyridines has also spurred innovation in green chemistry approaches. Researchers are increasingly exploring sustainable methods for synthesizing these compounds, with a focus on reducing waste and minimizing hazardous byproducts. Ethyl 3-(difluoromethyl)-4-iodo-6-methylpyridine-2-acetate has been a focal point in these efforts, as its efficient synthesis can serve as a model for other fluorinated intermediates.

In conclusion, Ethyl 3-(< strong >difluoromethyl strong >)-4-< strong >iodo strong >)-6-methylpyridine-2-acetate (CAS No. 1806858-50-3) represents a critical component in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable intermediate for developing novel therapeutic agents across multiple therapeutic areas. As the field continues to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts, driving innovation and improving patient outcomes.